Cas no 17136-94-6 (Benzamide, N-(2-oxobutyl)-)
Benzamide, N-(2-oxobutyl)- structure
Product Name:Benzamide, N-(2-oxobutyl)-
CAS No:17136-94-6
MF:C11H13NO2
MW:191.226423025131
CID:1353868
PubChem ID:12500727
Update Time:2025-04-20
Benzamide, N-(2-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(2-oxobutyl)-
- 1-benzamido-2-butanone
- N-(2-Oxobutyl)benzamide
- SCHEMBL13352085
- N-(2-Oxo-butyl)-benzamide
- 17136-94-6
-
- Inchi: 1S/C11H13NO2/c1-2-10(13)8-12-11(14)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,14)
- InChI Key: UACPGZPUJYXQHO-UHFFFAOYSA-N
- SMILES: O=C(CC)CNC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 191.094628657g/mol
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.2Ų
Benzamide, N-(2-oxobutyl)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
17136-94-6 (Benzamide, N-(2-oxobutyl)-) Related Products
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